1'-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1'-[[1-(4-methoxyphenyl)imidazol-2-yl]methyl]-5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]
• InChI: InChI=1S/C22H28N6O/c1-26-11-7-19-21(25-16-24-19)22(26)8-12-27(13-9-22)15-20-23-10-14-28(20)17-3-5-18(29-2)6-4-17/h3-6,10,14,16H,7-9,11-13,15H2,1-2H3,(H,24,25)
• InChI Key: CNBPBOYBBJTTIL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C13CCN(CC3)CC4=NC=CN4C5=CC=C(C=C5)OC)N=CN2
• Molecular Formula: C22H28N6O
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "1'-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl}-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]" involves multiple steps, including cyclization reactions, substitutions, and modifications of functional groups. For example, aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, which share structural similarities, are synthesized through various in vitro and in vivo assays, showcasing the complexity and potential pharmacodynamic effects of such compounds (Li et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds in this category, including imidazo[1,2-a]pyridine derivatives, is characterized by specific spatial arrangements and bond angles, impacting their chemical behavior and interactions. For instance, the inclination of the 4-methoxyphenyl ring in certain imidazo[1,2-a]pyridine derivatives relative to the imidazole rings indicates the compound's three-dimensional conformation, which is crucial for its chemical properties and interactions (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including nucleophilic substitutions, cyclizations, and rearrangements, contributing to their diverse chemical properties. For example, the reaction of pyrazoloylhydroximoyl chloride with different nucleophiles leads to the formation of quinoxaline, benzothiadiazine, and other derivatives, showcasing the reactivity of such compounds and their potential for generating diverse chemical entities (Zohdi et al., 1997).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal structure, are influenced by their molecular structure. The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives provide insights into the intermolecular interactions and the impact of substituents on the compound's physical properties (Dhanalakshmi et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and electronic configuration, of these compounds are central to understanding their potential applications and interactions. The synthesis and reactions of imidazo[1,2-a]pyridine derivatives, for instance, highlight the compounds' ability to undergo various chemical transformations, leading to a wide range of potential chemical entities with diverse properties and applications (Zohdi et al., 1997).

Mechanism of Action

If the compound is a drug, its mechanism of action refers to how it produces its therapeutic effect at the molecular level. This often involves interacting with specific proteins or other molecules in the body.

Safety and Hazards

Safety data typically includes information on the compound’s toxicity, flammability, and environmental impact. This information is crucial for handling and disposing of the compound safely.

Future Directions

Future research on a compound could involve finding new synthesis methods, discovering new reactions, studying its behavior under different conditions, or exploring potential applications.